N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2,4,5-trimethylbenzenesulfonamide

• IUPAC Name: N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-2,4,5-trimethylbenzenesulfonamide
• InChI: InChI=1S/C18H27NO4S/c1-13-9-15(3)17(10-14(13)2)24(20,21)19-11-16-12-22-18(23-16)7-5-4-6-8-18/h9-10,16,19H,4-8,11-12H2,1-3H3
• InChI Key: MOSBXIBSGVIKES-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NCC2COC3(O2)CCCCC3)C
• Molecular Formula: C18H27NO4S
• Molecular Weight: 353.5 g/mol

Description

N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2,4,5-trimethylbenzenesulfonamide is a chemical compound that has gained attention in the scientific community due to its potential use in various fields of research. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.5]decan-2-ylmethyl)-2,4,5-trimethylbenzenesulfonamide.

Scientific Research Applications

Organic Synthesis and Material Science

• Novel Synthesis Methodologies

  Research has explored novel synthetic routes for creating spirocyclic compounds, including those similar to N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2,4,5-trimethylbenzenesulfonamide. For example, the Prins cascade cyclization method has been developed for synthesizing 1,9-dioxa-4-azaspiro[5.5]undecane derivatives, highlighting the interest in spirocyclic structures for their unique chemical properties (Reddy et al., 2014).

• Material Applications

  Spirocyclic compounds have shown utility in material science, particularly in the synthesis of organic chemicals, pharmaceutical intermediates, liquid crystals, and insecticides. The synthesis of 1,4-Dioxaspiro[4.5]decan-8-one from 1,4,9,12-tetraoxadispiro[4.2.4.2] tetradecane as a raw material demonstrates the versatility and application of these compounds in creating bifunctional synthetic intermediates (Zhang Feng-bao, 2006).

Pharmacological Research

• Antimicrobial and Antiviral Applications

  Spirocyclic sulfonamides and their derivatives have been evaluated for their antimicrobial and antiviral activities. For instance, a series of spirothiazolidinone derivatives were synthesized and assessed for their antiviral activity, showcasing the potential of spirocyclic structures in developing new classes of antiviral molecules (Çağla Begüm Apaydın et al., 2020).

• Anticancer Properties

  The synthesis of new dibenzenesulfonamides and their evaluation for anticancer effects by inducing apoptosis and autophagy pathways demonstrates the pharmacological interest in sulfonamide derivatives. These compounds also showed inhibitory effects on carbonic anhydrase isoenzymes, highlighting their potential as anticancer drug candidates (Gul et al., 2018).